Cas no 877861-62-6 (Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate hydrochloride)

• Product Name: Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate hydrochloride
• CAS No: 877861-62-6
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD11558878
• CID: 1036204
• PubChem ID: 42614607
• Update Time: 2025-05-26

Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate hydrochloride
• 1,2,3,4-TETRAHYDRO-ISOQUINOLINE-6-CARBOXYLIC ACID METHYL ESTER HCL
• 6-Isoquinolinecarboxylic acid
• 6-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-, methyl ester, hydrochloride
• 5,6,7,8-TETRAHYDRO-1,6-NAPHTHYRIDINE-2-CARBOXYLATE
• Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate-HCl
• 1,2,3,4-Tetrahydro-isoquinoline-6-carboxylic acid methyl ester hydrochloride
• 6-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-, methyl ester, hydrochloride (9CI)
• 6-Methoxycarbonyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
• Methyl 1,2,3,4-tetrahydro-6-isoquinolinecarboxylate hydrochloride
• CS-0039075
• SY105430
• MFCD03094737
• AS-39471
• DB-012231
• EN300-7402666
• methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate hcl
• CKB86162
• DTXSID40655179
• Z3235032452
• YQROFCVHUWWCQO-UHFFFAOYSA-N
• SCHEMBL1264208
• Methyl1,2,3,4-tetrahydroisoquinoline-6-carboxylatehydrochloride
• methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate;hydrochloride
• AKOS016009486
• Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate--hydrogen chloride (1/1)
• 877861-62-6

• MDL： MFCD11558878
• Inchi： 1S/C11H13NO2.ClH/c1-14-11(13)9-2-3-10-7-12-5-4-8(10)6-9;/h2-3,6,12H,4-5,7H2,1H3;1H
• InChI Key： YQROFCVHUWWCQO-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=C2CCNCC2=CC=1)OC

Computed Properties

• Exact Mass: 227.07100
• Monoisotopic Mass: 227.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• Boiling Point: 360.5°C at 760 mmHg
• Flash Point: 171.8°C
• PSA: 38.33000
• LogP: 2.24970

Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate hydrochloride Security Information

• Hazard Statement： H302-H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate hydrochloride

Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate hydrochloride (CAS No. 877861-62-6): A Comprehensive Overview

Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate hydrochloride, identified by its CAS number 877861-62-6, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the tetrahydroisoquinoline class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural features of this molecule make it a valuable scaffold for designing novel therapeutic agents targeting various diseases.

The chemical structure of Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate hydrochloride consists of a tetrahydroisoquinoline core substituted with a methyl ester group at the 6-position and a hydrochloride salt form. This specific arrangement contributes to its unique pharmacological properties. The tetrahydroisoquinoline moiety is known for its role in the biosynthesis of alkaloids and has been extensively studied for its potential in treating neurological disorders, cardiovascular diseases, and cancer.

Recent research has highlighted the importance of tetrahydroisoquinoline derivatives in medicinal chemistry. Studies have demonstrated that compounds within this class can interact with multiple biological targets, including enzymes and receptors involved in disease pathways. For instance, Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate hydrochloride has shown promise in preclinical studies as a potential inhibitor of certain kinases and transcription factors. These findings suggest that this compound could be a lead candidate for further development into a therapeutic drug.

The synthesis of Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The key steps typically include the formation of the tetrahydroisoquinoline ring system followed by esterification and salt formation. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets pharmaceutical standards. These advancements in synthetic chemistry have enabled the production of sufficient quantities for both research and potential clinical trials.

One of the most compelling aspects of Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate hydrochloride is its potential application in treating neurological disorders. Tetrahydroisoquinoline derivatives have been shown to modulate neurotransmitter systems, making them attractive candidates for drugs targeting conditions such as Parkinson's disease and depression. Emerging research indicates that this compound may enhance dopaminergic signaling without causing the side effects associated with traditional dopaminergic drugs. This could pave the way for more effective treatments for neurodegenerative diseases.

In addition to its neurological applications, Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate hydrochloride has shown promise in combating cardiovascular diseases. Studies have suggested that this compound can influence vascular tone and blood pressure regulation by interacting with vascular smooth muscle cells. By modulating these processes, it may offer a novel approach to managing hypertension and related cardiovascular complications. Further investigation into its cardiovascular effects could lead to new therapeutic strategies for patients with heart disease.

The anti-cancer potential of Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate hydrochloride is another area of active research. Preclinical studies have demonstrated that derivatives of tetrahydroisoquinoline can induce apoptosis in cancer cells while sparing healthy cells. This selective toxicity makes them particularly attractive for developing targeted cancer therapies. The mechanism by which this compound exerts its anti-cancer effects involves inhibiting key signaling pathways that drive tumor growth and survival. Continued research in this area could lead to breakthroughs in cancer treatment.

Pharmacokinetic studies are crucial for understanding how Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate hydrochloride behaves within the body after administration. These studies provide insights into its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data suggest that this compound has favorable pharmacokinetic profiles suitable for oral administration. This would make it more convenient for patients compared to injectable therapies currently available on the market. Detailed pharmacokinetic analysis will be essential as part of the drug development process.

The safety profile of Methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate hydrochloride is another critical aspect that requires thorough evaluation. Animal studies have been conducted to assess acute toxicity and long-term effects at various doses. Initial results indicate that this compound is well-tolerated at therapeutic doses with minimal side effects observed. However， further studies are needed to fully understand its safety profile before human clinical trials can begin。 These studies will help determine the maximum tolerated dose (MTD) and identify any potential risks associated with long-term use。

Regulatory considerations play a significant role in advancing Methyl 1，2，3，4-tetrahydroisoquinoline-6-carboxylate hydrochloride towards clinical application。 Compliance with Good Manufacturing Practices (GMP) is essential to ensure consistent quality throughout the production process。 Additionally， submitting comprehensive data packages to regulatory agencies such as the FDA or EMA will be necessary for approval。 Collaborating with regulatory experts will help navigate these requirements efficiently， increasing the likelihood of successful approval。

The future directions for research on Methyl 1，2，3，4-tetrahydroisoquinoline-6-carboxylate hydrochloride are promising。 Further preclinical studies are needed to elucidate its exact mechanism of action across different disease models。 Additionally， exploring structural modifications could enhance its potency and selectivity while minimizing side effects。 Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical reality。

In conclusion， Methyl 1，2，3，4-tetrahydroisoquinoline-6-carboxylate hydrochloride (CAS No．877861-62-6) represents a significant advancement in pharmaceutical chemistry with broad therapeutic applications。 Its unique structural features make it a valuable scaffold for developing novel drugs targeting neurological、 cardiovascular、 and cancer diseases。 With ongoing research efforts aimed at optimizing its pharmacological properties and safety profile， this compound holds great promise as a future therapeutic agent。